5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-(1,3-benzodioxol-5-ylmethylamino)-1H-pyrazole-4-carbonitrile
• InChI: InChI=1S/C12H10N4O2/c13-4-9-6-15-16-12(9)14-5-8-1-2-10-11(3-8)18-7-17-10/h1-3,6H,5,7H2,(H2,14,15,16)
• InChI Key: QWZFMWVHODUYLO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC3=C(C=NN3)C#N
• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol

Description

5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile, also known as BAY 41-2272, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It was first synthesized in 2003 by a team of researchers at Bayer AG, Germany. Since then, several studies have been conducted to investigate its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 acts as a stimulator of soluble guanylate cyclase (sGC), an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). The increase in cGMP levels leads to the relaxation of smooth muscle cells and vasodilation of blood vessels, resulting in improved blood flow and reduced blood pressure.
Biochemical and Physiological Effects
5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 has been shown to have several biochemical and physiological effects. It has been found to inhibit the proliferation of smooth muscle cells, reduce inflammation, and improve endothelial function. It also decreases platelet aggregation and adhesion, leading to improved blood flow.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 in lab experiments is its selectivity towards sGC, which makes it a useful tool for studying the cGMP signaling pathway. However, one of the limitations of using 5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 is its instability in aqueous solutions, which can lead to difficulties in preparing and handling the compound.

Future Directions

Several future directions for the research on 5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 can be identified. One potential direction is the development of more stable analogs of 5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 that can be used in clinical trials. Another direction is the investigation of the potential of 5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 as a therapeutic agent for other diseases, such as diabetes and neurodegenerative disorders. Additionally, further studies on the mechanism of action and biochemical effects of 5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 can help to identify new targets for drug development.

Synthesis Methods

The synthesis of 5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 involves the reaction of 4-cyanopyrazole with 2-(2-methoxyphenoxy)ethylamine in the presence of a base, followed by the reaction with 1,3-benzodioxole-5-carbaldehyde. The resulting compound is then subjected to a final cyclization step to yield 5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272.

Scientific Research Applications

5-[(1,3-benzodioxol-5-ylmethyl)amino]-1H-pyrazole-4-carbonitrile 41-2272 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit vasodilatory, anti-inflammatory, and anti-proliferative effects, making it a promising candidate for the treatment of cardiovascular diseases, pulmonary hypertension, and cancer.